Cas no 61307-26-4 (Carbamic acid, (3-methyl-2-benzofuranyl)-, methyl ester)

• Product Name: Carbamic acid, (3-methyl-2-benzofuranyl)-, methyl ester
• CAS No: 61307-26-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 484964
• PubChem ID: 12296968
• Update Time: 2025-04-19

Carbamic acid, (3-methyl-2-benzofuranyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-methyl-2-benzofuranyl)-, methyl ester
• methyl N-(3-methyl-1-benzofuran-2-yl)carbamate
• 61307-26-4
• methyl (3-methylbenzofuran-2-yl)carbamate
• DTXSID40485716

• Inchi： 1S/C11H11NO3/c1-7-8-5-3-4-6-9(8)15-10(7)12-11(13)14-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： RGEFQWHZXZAQEL-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C2C=CC=CC1=2)NC(=O)OC

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.47